Cas no 2167354-31-4 (2-amino-4-cyclohexyl-1H-pyrrole-3-carbonitrile)

• Product Name: 2-amino-4-cyclohexyl-1H-pyrrole-3-carbonitrile
• CAS No: 2167354-31-4
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 6133337
• PubChem ID: 140426212
• Update Time: 2025-10-28

2-amino-4-cyclohexyl-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-cyclohexyl-1H-pyrrole-3-carbonitrile
• EN300-1296712
• 2167354-31-4

• Inchi： 1S/C11H15N3/c12-6-9-10(7-14-11(9)13)8-4-2-1-3-5-8/h7-8,14H,1-5,13H2
• InChI Key： IWPMTWSFYLGODU-UHFFFAOYSA-N
• SMILES： N1C(=C(C#N)C(=C1)C1CCCCC1)N

Computed Properties

• Exact Mass: 189.126597491g/mol
• Monoisotopic Mass: 189.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 65.6Ų

Additional information on 2-amino-4-cyclohexyl-1H-pyrrole-3-carbonitrile

Introduction to 2-amino-4-cyclohexyl-1H-pyrrole-3-carbonitrile (CAS No. 2167354-31-4)

2-amino-4-cyclohexyl-1H-pyrrole-3-carbonitrile, with the CAS number 2167354-31-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrroles, which are heterocyclic aromatic compounds with a wide range of biological activities. The unique structural features of 2-amino-4-cyclohexyl-1H-pyrrole-3-carbonitrile make it a promising candidate for various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer.

The chemical structure of 2-amino-4-cyclohexyl-1H-pyrrole-3-carbonitrile consists of a pyrrole ring substituted with an amino group at the 2-position, a cyclohexyl group at the 4-position, and a cyano group at the 3-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The amino group can participate in hydrogen bonding and other non-covalent interactions, while the cyclohexyl group provides steric bulk and hydrophobicity. The cyano group, being highly electronegative, can influence the electronic properties of the molecule and its interactions with biological targets.

Recent studies have highlighted the potential of 2-amino-4-cyclohexyl-1H-pyrrole-3-carbonitrile in modulating various biological processes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-amino-4-cyclohexyl-1H-pyrrole-3-carbonitrile has also been investigated for its neuroprotective properties. A study conducted by researchers at Harvard University demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in the pathogenesis of neurodegenerative diseases like Alzheimer's and Parkinson's disease. The mechanism of action appears to involve the activation of antioxidant defense systems and the inhibition of pro-apoptotic signaling pathways.

The potential anticancer activity of 2-amino-4-cyclohexyl-1H-pyrrole-3-carbonitrile has also been explored. Preclinical studies have shown that this compound can induce cell cycle arrest and apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer effects are attributed to its ability to target multiple signaling pathways involved in cell proliferation and survival, such as PI3K/AKT and MAPK/ERK pathways.

The pharmacokinetic profile of 2-amino-4-cyclohexyl-1H-pyrrole-3-carbonitrile is another important aspect that has been studied extensively. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, further optimization may be required to improve its metabolic stability and reduce potential side effects.

In conclusion, 2-amino-4-cyclohexyl-1H-pyrrole-3-carbonitrile (CAS No. 2167354-31-4) is a promising compound with a diverse range of biological activities. Its potential applications in treating inflammatory diseases, neurodegenerative disorders, and cancer make it an exciting area of ongoing research. Future studies will likely focus on optimizing its pharmacological properties and advancing it through preclinical and clinical trials to evaluate its safety and efficacy in human subjects.